Cas no 1794983-79-1 ({[(3-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate)

• Product Name: {[(3-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate
• CAS No: 1794983-79-1
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5324537
• Update Time: 2025-10-31

{[(3-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((3-methylbenzyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate
• 2-[(3-methylbenzyl)amino]-2-oxoethyl 5-methylthiophene-2-carboxylate
• STL195246
• [2-[(3-methylphenyl)methylamino]-2-oxoethyl] 5-methylthiophene-2-carboxylate
• {[(3-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate

• Inchi： 1S/C16H17NO3S/c1-11-4-3-5-13(8-11)9-17-15(18)10-20-16(19)14-7-6-12(2)21-14/h3-8H,9-10H2,1-2H3,(H,17,18)
• InChI Key： QTOOKLQDDOXFLL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(=O)OCC(NCC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on {[(3-methylphenyl)methyl]carbamoyl}methyl 5-methylthiophene-2-carboxylate

Introduction to [(3-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate (CAS No. 1794983-79-1)

Compound CAS No. 1794983-79-1, specifically [(3-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The unique combination of aromatic and heterocyclic moieties in its framework suggests a multifaceted utility, particularly in the design of novel therapeutic agents.

The molecular architecture of this compound is notable for its incorporation of a 3-methylphenyl group, which contributes to its lipophilicity and binding affinity. This feature is particularly relevant in the context of drug design, where optimal pharmacokinetic properties are essential for therapeutic efficacy. The presence of a carbamoyl moiety further enhances the compound's versatility, enabling interactions with various biological targets. Such structural attributes make it a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a growing interest in the use of thiophene derivatives in medicinal chemistry due to their diverse biological activities. The 5-methylthiophene-2-carboxylate component of this compound is a prime example of such a derivative, known for its role in various pharmacological processes. Studies have demonstrated that thiophene-based compounds exhibit properties such as anti-inflammatory, antimicrobial, and antitumor effects. These findings underscore the importance of exploring thiophene derivatives as potential therapeutic agents.

The synthesis and characterization of [(3-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Techniques such as multi-step organic synthesis, coupled with spectroscopic and chromatographic analyses, have been instrumental in elucidating the compound's structure and properties.

The pharmacological potential of this compound has been investigated through both in vitro and in vivo studies. In vitro assays have revealed that it interacts with various enzymes and receptors, suggesting multiple mechanisms of action. These interactions are particularly relevant for targeting diseases that involve complex biological pathways. For instance, studies have shown that this compound may modulate enzymes involved in metabolic disorders and neurodegenerative diseases.

In vivo studies have further corroborated its therapeutic potential. Animal models have demonstrated that [(3-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate exhibits promising effects in conditions such as inflammation and tumor growth. These findings are encouraging for the development of novel drugs targeting these conditions. The compound's ability to penetrate biological membranes and reach target sites efficiently is another key advantage highlighted by these studies.

The chemical stability and bioavailability of this compound are also critical factors to consider in its development as a drug candidate. Research has focused on optimizing its formulation to enhance these properties while maintaining efficacy. Advances in drug delivery systems have opened new avenues for improving the bioavailability of such compounds, ensuring they can be effectively utilized in therapeutic settings.

The regulatory landscape for new drug development also plays a significant role in the progression of this compound from research to clinical use. Compliance with regulatory standards is essential for ensuring safety and efficacy before it can be approved for human use. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for navigating these requirements effectively.

FUTURE directions for research on CAS No. 1794983-79-1 include exploring its potential in combination therapies and personalized medicine approaches. The ability to tailor drug treatments based on individual patient profiles represents a significant shift towards more effective and targeted healthcare solutions. Additionally, investigating the long-term effects and potential side effects of this compound will be essential for its safe integration into clinical practice.

In conclusion, [(3-methylphenyl)methyl]carbamoyl)methyl 5-methylthiophene-2-carboxylate stands out as a promising candidate in pharmaceutical chemistry due to its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on optimizing its synthesis, understanding its pharmacological mechanisms, and evaluating its therapeutic potential across various disease conditions. As our understanding of biological systems continues to evolve, compounds like this one are poised to play a pivotal role in shaping the future of medicine.